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Compound of Interest

Compound Name: 2-Methyltetrazole

CAS No.: 16681-78-0

Cat. No.: B106234

Get Quote

Abstract
2-Methyltetrazole (CAS: 16681-78-0, Molecular Formula: C₂H₄N₄) is a heterocyclic organic

compound with significant applications in pharmaceutical synthesis and as a high-nitrogen

content material.[1][2] Its utility, however, is matched by its considerable hazards, including

explosive instability, flammability, and irritant properties.[2][3] This document provides a

comprehensive guide for researchers, scientists, and drug development professionals on the

essential procedures for the safe handling and storage of 2-Methyltetrazole. Adherence to

these protocols is critical to mitigate risks and ensure a safe laboratory environment.

Core Principles: Understanding the Hazard Profile
A thorough understanding of a chemical's properties is the foundation of its safe use. 2-
Methyltetrazole is a reactive compound whose hazards cannot be underestimated. The

primary risks stem from its potential for explosive decomposition and its flammability.[2][4]
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The Globally Harmonized System (GHS) provides a clear summary of the dangers associated

with 2-Methyltetrazole.[2][3] It is crucial that all personnel handling this substance are familiar

with these classifications and the corresponding safety precautions.

Table 1: GHS Hazard Classification for 2-Methyltetrazole

Hazard Class Category Hazard Statement Pictogram

Explosives Division 1.1

H201: Explosive;

mass explosion

hazard

💥

Flammable Liquids Category 3
H226: Flammable

liquid and vapour
🔥

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
❗

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
❗

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
❗

Data sourced from PubChem and ECHEMI.[2][3]

The physical properties of 2-Methyltetrazole dictate the specific control measures required for

its handling and storage. Its low melting point and relatively low flash point mean it can easily

form flammable vapor-air mixtures at or near room temperature.

Table 2: Key Physicochemical Properties of 2-Methyltetrazole
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Property Value Source

Molecular Weight 84.08 g/mol [2]

Appearance
Colorless crystalline solid /

liquid
[1]

Melting Point 9-10 °C [3][5]

Boiling Point 171.3°C at 760 mmHg [4]

Density ~1.4 g/cm³ [1][3]

Flash Point 57.4 °C [1][3][4]

Vapor Pressure 1.41 mmHg at 25°C [1][3]

Causality of Hazards
Explosive Nature: The tetrazole ring is an energy-rich system due to its high nitrogen content

and the presence of multiple nitrogen-nitrogen bonds. This structure can decompose rapidly

and exothermically when subjected to energy inputs like heat, shock, or friction, leading to a

mass explosion.[1][4] Therefore, it is imperative to avoid grinding, shocking, or heating the

material outside of controlled reaction parameters.[4]

Flammability: With a flash point of 57.4°C, 2-Methyltetrazole is classified as a flammable

liquid.[3][4] Vapors can form explosive mixtures with air, which can be ignited by sparks,

static discharge, or hot surfaces.[6] This necessitates the use of ignition-source controls.

Irritancy: Like many nitrogen-containing heterocyclic compounds, 2-Methyltetrazole can act

as an irritant to the skin, eyes, and respiratory system.[2][7] Direct contact should always be

avoided through the use of appropriate Personal Protective Equipment (PPE).

Risk Mitigation: Engineering Controls & Personal
Protective Equipment (PPE)
The hierarchy of controls is a systematic approach to minimizing risk, prioritizing the most

effective measures.[8] For 2-Methyltetrazole, this involves a combination of robust engineering

controls and mandatory PPE.
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Caption: Hierarchy of Controls for managing risks.

Mandatory Engineering Controls
Chemical Fume Hood/Glove Box: All handling of 2-Methyltetrazole must be conducted in a

certified chemical fume hood or an inert atmosphere glove box.[9] This is critical to contain

vapors and protect the user from inhalation exposure and to contain any potential fires or

minor explosions.[9]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of flammable

vapors.[4]

Ignition Source Control: All sources of ignition (open flames, hot plates, non-explosion-proof

equipment) must be removed from the handling area.[6] Use only explosion-proof electrical

equipment and non-sparking tools.[4][6]

Static Electricity Control: Ground and bond all containers and receiving equipment during

transfers to prevent the buildup of static electricity, which can ignite vapors.[4][6]

Personal Protective Equipment (PPE)
Selection of PPE is the final line of defense and must be worn at all times when handling 2-
Methyltetrazole.

Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to

OSHA 29 CFR 1910.133 or European Standard EN166 regulations.[6]

Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,

nitrile, neoprene) must be worn.[4][7] Gloves must be inspected before use and disposed of

properly after handling.

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are not sufficient, a NIOSH-approved respirator with appropriate cartridges for

organic vapors should be used.[6]

Standard Operating Protocol: Weighing and
Transfer
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This protocol outlines the essential steps for safely handling 2-Methyltetrazole. A dry run of the

procedure without the chemical is recommended for unfamiliar users.

Start: Prepare Workspace

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Set up in Fume Hood
(Ground equipment, remove ignition sources)

3. Weigh Compound
(Use tared, sealed container)

4. Transfer to Reaction Vessel
(Use non-sparking tools)

5. Clean & Decontaminate
(Wipe surfaces, dispose of waste)

End: Secure Storage

Diagram: Safe Handling Workflow.

Click to download full resolution via product page

Caption: Step-by-step workflow for handling 2-Methyltetrazole.

Protocol Steps:
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Preparation: Before starting, ensure the fume hood is clean and free of clutter.[9] Confirm

that a Class B or dry chemical fire extinguisher and a spill kit are readily accessible.[9]

Don PPE: Put on all required PPE as described in Section 2.2.

Equipment Setup: Place all necessary equipment (spatulas, glassware, weigh boats) inside

the fume hood. Ensure all metal equipment is grounded.[6]

Weighing:

Tare a sealed container (e.g., a vial with a cap) on an analytical balance.

Carefully transfer the desired amount of 2-Methyltetrazole into the container using a non-

sparking spatula.

Minimize the time the primary container is open.

Securely close the container before removing it from the balance.

Transfer:

Transfer the weighed compound to the reaction vessel inside the fume hood.

If dissolving, add the solvent slowly to the 2-Methyltetrazole.

Cleanup:

Wipe down all surfaces and equipment with an appropriate solvent (e.g., isopropanol) to

decontaminate them.

Dispose of all contaminated materials (gloves, wipes, weigh boats) in a designated

hazardous waste container.[4][7]

Post-Handling: Wash hands and arms thoroughly with soap and water after exiting the lab.[7]

Storage Procedures and Incompatibility
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Proper storage is critical to prevent accidents. The primary goals are to isolate the chemical

from ignition sources, incompatible materials, and environmental conditions that could lead to

decomposition.[10][11]

Table 3: Recommended Storage Conditions

Parameter Requirement Rationale

Location Cool, dry, well-ventilated area
Prevents vapor buildup and

degradation from moisture.[4]

Cabinet Flammables storage cabinet
Provides fire resistance and

secondary containment.

Temperature
As recommended by supplier;

avoid heat

Prevents pressurization and

decomposition.

Atmosphere
Store under an inert

atmosphere if specified

Prevents reaction with air or

moisture.[6]

Security Store in a locked area
Prevents unauthorized access.

[4][7]

Chemical Incompatibility
Segregation is a key principle of safe chemical storage. 2-Methyltetrazole must be stored

away from the following classes of chemicals to prevent violent reactions:

Strong Oxidizing Agents: Can lead to fire and explosion.

Reducing Agents: Can cause vigorous reactions.

Strong Acids and Bases: May catalyze decomposition.

Metals: Potential for reaction.

Source for incompatibilities: Thermo Fisher Scientific SDS.[6]

Emergency Procedures
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Advance preparation is essential for responding effectively to an emergency.[12]

Spill Response
Small Spill (in a fume hood):

Alert personnel in the immediate area.

Use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill. Do NOT

use combustible materials like paper towels.[9]

Using non-sparking tools, carefully scoop the absorbed material into a labeled hazardous

waste container.

Decontaminate the area.

Large Spill (or any spill outside a fume hood):

EVACUATE the laboratory immediately.

Activate the fire alarm to alert others.

Close the laboratory doors.

Call emergency services and provide them with the chemical name and SDS.

Do not re-enter the lab until cleared by safety professionals.

First Aid Measures
Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[4][7]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes.[4][7] Seek medical attention if irritation

persists.[4]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 20 minutes,

holding the eyelids open.[7][12] Remove contact lenses if present and easy to do.[7] Seek
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immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[7]

Fire Fighting
IMMEDIATE DANGER: There is a severe risk of explosion when 2-Methyltetrazole is

involved in a fire.[4]

Action:

If the fire is small and can be extinguished without risk, use a dry chemical or soda ash

(lime) extinguisher. DO NOT USE WATER.[9]

If the fire involves the bulk container or cannot be controlled immediately, EVACUATE THE

AREA.[4]

DO NOT FIGHT THE FIRE IF IT REACHES THE EXPLOSIVES.[4] Alert emergency

responders about the nature of the chemical and its explosive hazard.

Waste Disposal
All waste containing 2-Methyltetrazole, including empty containers, contaminated PPE, and

spill cleanup materials, must be treated as hazardous waste.

Collect all waste in a clearly labeled, sealed container.

The label must include "Hazardous Waste" and the full chemical name.

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

office, following all local, state, and federal regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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